methyl 2-{2-[(2-ethoxyphenyl)amino]-2-oxoethyl}-4-phenyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide

• IUPAC Name: methyl 2-[2-(2-ethoxyanilino)-2-oxoethyl]-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C26H24N2O6S/c1-3-34-21-15-9-8-14-20(21)27-23(29)17-28-25(26(30)33-2)24(18-11-5-4-6-12-18)19-13-7-10-16-22(19)35(28,31)32/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: OYHYUIPVENUCFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=C(C3=CC=CC=C3S2(=O)=O)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol

Description

Methyl 2-{2-[(2-ethoxyphenyl)amino]-2-oxoethyl}-4-phenyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C26H24N2O6S and its molecular weight is 492.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Ca2+ Antagonistic Activity : Fujita et al. (1990) synthesized a series of benzothiazines to evaluate their Ca2+ antagonistic activities, identifying compounds with potential vasocardioselectivity through in vitro studies (Fujita et al., 1990).

• Molecular Structure Studies : Ukrainets et al. (2017) studied the molecular structure of a benzothiazine derivative, highlighting the impact of crystallization conditions on the compound's structural transformations (Ukrainets et al., 2017).

• Novel Compounds Synthesis : Koza et al. (2013) reported the synthesis of novel compounds starting from methyl 2-(2-methoxy-2-oxoethyl) derivatives, demonstrating a method to create fused pyridazinone skeletons (Koza et al., 2013).

• Anti-Microbial and Anti-Inflammatory Agents : Ahmad et al. (2011) synthesized a series of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl-1,2-benzothiazine-3-carbohydrazide 1,1-dioxides, evaluating them for anti-microbial activities. Some compounds showed moderate to significant activity, with N-methyl analogs demonstrating higher anti-bacterial effects (Ahmad et al., 2011).

• Characterization of Radicals and Antitumor Activity : Shinde et al. (2010) investigated the formation of reactive radicals by benzotriazine 1,4-dioxide class drugs, including mechanisms potentially relevant to the antitumor effects of similar structures (Shinde et al., 2010).

• Enantioselective Biological Activity : Ukrainets et al. (2019) synthesized enantiomers of N-(1-arylethyl)-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides to explore the relationship between molecular structure and biological activity, discovering significant variations in analgesic and anti-inflammatory properties based on the spatial structure of the compounds (Ukrainets et al., 2019).